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Compound of Interest

Dimethyl 2,2-
Compound Name:
bis(hydroxymethyl)malonate

Cat. No.: B028501

CAS Number: 35329-73-8

This technical guide provides a comprehensive overview of Dimethyl 2,2-
bis(hydroxymethyl)malonate, a versatile chemical intermediate. The information is intended
for researchers, scientists, and professionals in drug development and organic synthesis.

Physicochemical Properties

Dimethyl 2,2-bis(hydroxymethyl)malonate is a white to off-white solid organic compound.[1]
It is characterized by a central malonic ester core functionalized with two hydroxymethyl
groups, making it a valuable building block for the synthesis of more complex molecules.[2] Its
key physical and chemical properties are summarized below.
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Property Value Reference
Molecular Formula C7H1206 [1]
Molecular Weight 192.17 g/mol [1]

Density 1.315 g/cm3

Boiling Point 327 °C at 760 mmHg

Flash Point 131.5°C

Appearance White to off-white solid [1]

Storage Temperature

2-8 °C

[1]

Soluble in Dichloromethane,

Solubility [1]
Ethyl Acetate, Methanol

Purity (Typical) 95.0%
YOILECYJGFXOJF-

InChlKey
UHFFFAOYSA-N

SMILES COC(=0)C(CO)(co)C(=0)oC

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for the structural elucidation

of Dimethyl 2,2-bis(hydroxymethyl)malonate. The following data has been reported for the

compound in Chloroform-d (CDCls).
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Chemical Shift (8)

Nucleus Multiplicity Assignment
Ppm

1H NMR 4.10 singlet 4H, -CH20H

3.77 singlet 6H, -COOCHSs

2.402 broad singlet 2H, -CH20H

13C NMR 168.88 - C=0

63.91 - -CH20H

61.16 - -C(CH20H):2

52.92 - -COOCHs

Note: The tH NMR
data indicates two
distinct hydroxyl
protons, which may be
an artifact of the
experimental
conditions or sample
purity. The original
source reports a
single broad singlet
for one proton, but
given the structure,
two would be

expected.

Experimental Protocols
Synthesis of Dimethyl 2,2-bis(hydroxymethyl)malonate

The following protocol describes the synthesis of Dimethyl 2,2-bis(hydroxymethyl)malonate
via the condensation of dimethyl malonate with formaldehyde.

Materials:
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Dimethyl malonate (1.0 g, 7.57 mmol, 1 equiv.)

35% aqueous formaldehyde solution (1.7 mL, 22.71 mmol, 3 equiv.)

Sodium bicarbonate (635 mg, 7.57 mmol, 1 equiv.)

Diethyl ether (Et20)

Saturated aqueous sodium sulfate (Na2S0Oa4) solution

Brine

Anhydrous sodium sulfate (Na2S0a)

Procedure:

To a 35% aqueous solution of formaldehyde, add sodium bicarbonate.

Stir the mixture in a water bath at 20 °C for 10 minutes.

Add dimethyl malonate dropwise to the mixture while maintaining the temperature at 20 °C.
Stir the reaction mixture overnight.

Quench the reaction by adding a saturated aqueous solution of NazSOa.

Extract the crude product with diethyl ether.

Wash the organic layer with brine.

Dry the organic layer over anhydrous NazSOa.

Concentrate the solution under reduced pressure to afford the target product as a colorless
liquid.

Yield: 440 mg (30% yield).

Applications in Synthesis
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Dimethyl 2,2-bis(hydroxymethyl)malonate serves as a versatile scaffold in organic
synthesis. Its diol functionality allows for the construction of various cyclic structures, such as
spirocyclic and heterocyclic systems, which are common motifs in biologically active molecules.

Role as a Synthetic Intermediate

The compound is a key intermediate in the synthesis of more complex molecules, including
linkers for Histone Deacetylase (HDAC) inhibitors. HDAC inhibitors are a class of compounds
investigated for the treatment of cancer, neurodegenerative disorders, and HIV infections. The
diol can be reacted with a ketone, such as 1-benzylpiperidin-4-one, to form a spirocyclic
dioxane derivative, which can be further modified.

While some sources suggest its use as a reagent for the synthesis of HIV-1 protease inhibitors
and antiplasmin drugs, specific, high-yield synthetic pathways to marketed drugs have not
been detailed in the reviewed literature.[1][2] Its utility in these areas is likely as a foundational
building block for constructing larger, more complex active pharmaceutical ingredients.

Visualizations

The following diagrams illustrate the synthesis and application of Dimethyl 2,2-
bis(hydroxymethyl)malonate.
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Caption: Synthesis workflow for Dimethyl 2,2-bis(hydroxymethyl)malonate.
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Caption: Formation of a spirocycle from the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Dimethyl 2,2-
bis(hydroxymethyl)malonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028501#dimethyl-2-2-bis-hydroxymethyl-malonate-
cas-number-35329-73-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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